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Compound of Interest

Compound Name: 4-Isopropoxyphenylboronic acid

Cat. No.: B050181

Essential Safety and Handling Guide for 4-
Isopropoxyphenylboronic Acid

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides critical safety and logistical information for
the use of 4-Isopropoxyphenylboronic acid, covering personal protective equipment (PPE),
operational procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

4-1sopropoxyphenylboronic acid is classified as a substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3] It is also harmful if
swallowed.[2][3] Therefore, adherence to strict PPE protocols is mandatory.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
meeting European standard
EN 166 or OSHA's eye and
face protection regulations in
29 CFR 1910.133.[1][4] A face
shield may be required for

splash hazards.

Protects eyes from dust
particles and potential

splashes.[5]

Hand Protection

Chemically resistant gloves
(e.g., disposable nitrile gloves).

[1]5]

Prevents skin contact. Gloves
should be inspected before
use and changed immediately
upon contamination.[5] Proper
glove removal technique is
essential.[5][6]

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and
closed-toe, closed-heel shoes

are mandatory.[5]

Protects skin from accidental

spills and contact.[1][4]

Respiratory Protection

Not required under normal use
conditions with adequate
ventilation.[1] However, if dust
is generated and engineering
controls are insufficient, a
NIOSH/MSHA approved
respirator should be used.[4][5]

Prevents inhalation of the

powdered compound.[5]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Isopropoxyphenylboronic acid is crucial to minimize

risk.

e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][5]
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o Work in a well-ventilated area, preferably a chemical fume hood.[3][5]

o The work area should be clean and uncluttered.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling:

[¢]

Avoid generating dust when weighing or transferring the solid.[1][5] Use appropriate tools
like a spatula.

[¢]

Keep the container tightly closed when not in use.[3][5]

[¢]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][3]

[e]

Prevent contact with skin, eyes, and clothing.[1]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][6]
o Clean the work area to remove any residual chemical.

o Properly remove and dispose of contaminated gloves and any other disposable PPE as
hazardous waste.[5]

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1][3]
Eye Contact )

Remove contact lenses if present and easy to

do.[1][3] Get medical attention.[1][3]

Wash off immediately with plenty of soap and
) water for at least 15 minutes.[1][3] Remove
Skin Contact ) )
contaminated clothing and shoes.[4] Get

medical attention if irritation occurs.[3]

Do NOT induce vomiting.[4] Call a physician or
Ingestion poison control center immediately.[1] Rinse
mouth with water.[3][4]

Remove to fresh air.[1][4] If breathing is difficult,
Inhalation give oxygen.[4] Get medical attention if you feel

unwell.[3]

In case of a spill, evacuate the area, avoid breathing dust, and wear appropriate PPE. Sweep
up the solid material and place it in a suitable, labeled container for disposal.[1][5]

Disposal Plan

Proper disposal of 4-Isopropoxyphenylboronic acid and its containers is essential to prevent
environmental contamination and comply with regulations.

e Waste Chemical: Dispose of excess or unwanted 4-lsopropoxyphenylboronic acid as
hazardous waste.[1][5] Waste is classified as hazardous and should be disposed of in
accordance with local, national, and European directives on waste and hazardous waste.[1]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, must also be disposed of as hazardous
waste.[5]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[5] The cleaned container can
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Caption: Workflow for safe handling of 4-lsopropoxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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